Cas no 391866-30-1 (2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide)

• Product Name: 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide
• CAS No: 391866-30-1
• MF: C₁₈H₁₂Cl₂FN₃OS
• MW: 408.276783943176
• CID: 6327426
• PubChem ID: 4052091
• Update Time: 2025-06-09

2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide
• 391866-30-1
• 2-chloro-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide
• F0453-0455
• Oprea1_381335
• SR-01000442193-1
• AKOS024577986
• 2-chloro-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• 2-chloro-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• SR-01000442193

• Inchi： 1S/C18H12Cl2FN3OS/c19-10-4-6-11(7-5-10)24-17(12-8-26-9-15(12)23-24)22-18(25)16-13(20)2-1-3-14(16)21/h1-7H,8-9H2,(H,22,25)
• InChI Key： RVJIHNVYFDWPFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C2CSCC2=N1)NC(C1C(=CC=CC=1Cl)F)=O

Computed Properties

• Exact Mass: 407.0062167g/mol
• Monoisotopic Mass: 407.0062167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide

Comprehensive Analysis of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide (CAS No. 391866-30-1)

The compound 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide (CAS No. 391866-30-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique thienopyrazole core and benzamide moiety, this compound exhibits potential applications in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly exploring its pharmacological properties, including its interaction with biological targets, to unlock its full therapeutic potential.

One of the most intriguing aspects of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide is its molecular structure, which combines multiple functional groups. The presence of chloro and fluoro substituents enhances its binding affinity to specific receptors, making it a promising candidate for further study. Recent advancements in computational chemistry and AI-driven drug design have accelerated the exploration of such compounds, as scientists seek to optimize their efficacy and minimize side effects.

In the context of current trends, the demand for novel small molecules like 391866-30-1 has surged, driven by the need for innovative treatments in areas such as oncology and neurological disorders. Online searches for terms like "thienopyrazole derivatives" and "fluorobenzamide applications" reflect growing interest in this niche. Additionally, the compound's potential role in precision medicine aligns with the broader shift toward personalized healthcare solutions, a topic frequently discussed in scientific forums and industry reports.

The synthesis of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide involves multi-step organic reactions, often requiring high-yield methodologies and green chemistry principles to ensure sustainability. Researchers are also investigating its metabolic stability and bioavailability, critical factors in determining its suitability for clinical development. As the pharmaceutical industry embraces digital transformation, tools like machine learning are being employed to predict the compound's behavior in biological systems, further enhancing its appeal.

From a commercial perspective, CAS No. 391866-30-1 is gaining traction among suppliers and manufacturers specializing in high-purity chemicals. Its inclusion in research libraries and screening panels underscores its relevance in modern drug discovery pipelines. Questions such as "How to synthesize thienopyrazole-based compounds?" and "What are the latest advancements in benzamide derivatives?" are increasingly common in academic and industrial circles, highlighting the compound's significance.

In summary, 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug development and biomedical innovation.